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Cat. No.: B15252025 Get Quote

Disclaimer: This technical guide focuses on the toxicological profile of fluoroacetic acid and its

sodium salt, sodium fluoroacetate. Publicly available toxicological data for amino(fluoro)acetic
acid is limited. Fluoroacetic acid is a closely related compound and serves as a well-

documented proxy for understanding the potential toxicological mechanisms of related

organofluorine compounds.

Executive Summary
Fluoroacetic acid (FCH₂COOH) and its corresponding salt, sodium fluoroacetate, are highly

toxic organofluorine compounds.[1] Their toxicity stems from a process known as "lethal

synthesis," whereby the compound is metabolized within the body to fluorocitrate.[2][3]

Fluorocitrate then potently inhibits aconitase, a critical enzyme in the tricarboxylic acid (TCA) or

Krebs cycle, leading to a disruption of cellular respiration and energy production.[4][5] This

guide provides an in-depth overview of the mechanism of action, toxicokinetics, and

quantitative toxicity of fluoroacetic acid, along with representative experimental protocols for its

evaluation.

Mechanism of Action: Lethal Synthesis and
Aconitase Inhibition
The toxicity of fluoroacetate is not direct but requires metabolic activation.[6] This process,

termed "lethal synthesis," involves the enzymatic conversion of fluoroacetate into a toxic

metabolite that disrupts a vital cellular pathway.[2][7]
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The key steps are as follows:

Conversion to Fluoroacetyl-CoA: Fluoroacetate, being structurally similar to acetate, is

converted into fluoroacetyl-CoA.[6]

Condensation to Fluorocitrate: The enzyme citrate synthase condenses fluoroacetyl-CoA

with oxaloacetate to form fluorocitrate.[3][6]

Aconitase Inhibition: The resulting fluorocitrate, specifically the (-)-erythro-2-fluorocitrate

isomer, binds with high affinity to the enzyme aconitase.[6][7] This binding inhibits the

enzyme, preventing the conversion of citrate to isocitrate and effectively halting the TCA

cycle.[4][8]

Cellular Energy Depletion: The blockade of the TCA cycle leads to the accumulation of

citrate and prevents the production of NADH, a key carrier of electrons for the electron

transport chain.[5] This ultimately results in the depletion of cellular ATP, leading to energy

failure and cell death, particularly affecting high-energy-demand organs like the central

nervous system and the heart.[5][7]

Signaling Pathway: Fluoroacetate-Induced TCA Cycle
Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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